![molecular formula C7H7ClN2O2 B1347341 5-Chloro-4-methyl-2-nitroaniline CAS No. 7149-80-6](/img/structure/B1347341.png)
5-Chloro-4-methyl-2-nitroaniline
Overview
Description
5-Chloro-4-methyl-2-nitroaniline, also known as CMNA, is a chemical compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is used as a reagent in a variety of reactions. CMNA is a versatile compound that can be used in a variety of synthetic reactions, and its properties make it an important tool in the laboratory.
Scientific Research Applications
Chemical Synthesis
“5-Chloro-4-methyl-2-nitroaniline” is a useful synthetic intermediate . It is often used in the synthesis of various organic compounds due to its unique chemical structure .
Preparation of In-Plane Aligned Nanofibers
This compound has been used in preparing in-plane aligned nanofibers by the electrospinning technique . The nitro group in the compound can be reduced to form an amine group, which can then be used to cross-link the nanofibers .
Production of Polycrystalline Thin Films
“this compound” has been used to deposit polycrystalline thin films on Ag, Cu, and Si by conventional and partially ionized beam deposition . These thin films have potential applications in electronics and optoelectronics .
Synthesis of Benzamide Derivatives
This compound can be used as a reagent to synthesize benzamide derivatives, which are known to be effective histone deacetylase inhibitors . Histone deacetylase inhibitors have potential therapeutic applications in cancer treatment .
Synthesis of 5-(4-Substituted Piperazin-1-yl)-2-Nitroanilines
“this compound” has been used in the synthesis of 5-(4-substituted piperazin-1-yl)-2-nitroanilines . These compounds have potential applications in medicinal chemistry .
Synthesis of 5-(4-Substituted Piperazin-1-yl)benzimidazole-2-Carbamates
This compound has also been used in the synthesis of 5-(4-substituted piperazin-1-yl)benzimidazole-2-carbamates . These compounds are of interest in the field of medicinal chemistry .
Mechanism of Action
Mode of Action
Nitro compounds, in general, are known to have a high dipole moment due to the polar character of the nitro group .
Pharmacokinetics
It is known that nitro compounds, in general, have lower volatility than ketones of about the same molecular weight due to the polar character of the nitro group .
properties
IUPAC Name |
5-chloro-4-methyl-2-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBWHBSDZHSQECL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90291001 | |
Record name | 5-chloro-4-methyl-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90291001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7149-80-6 | |
Record name | 5-Chloro-4-methyl-2-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7149-80-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 72334 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007149806 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7149-80-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72334 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-chloro-4-methyl-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90291001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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